Fatty acids, C6-12

Specification

• CAS No.: 67762-36-1
• Molecular Weight: 0

Introduction

Definition and Classification of Fatty Acids, C6-12

The standardized classification identifies these compounds with the Chemical Abstracts Service (CAS) registry number 67762-36-1, confirming their status as a recognized group of chemical compounds with consistent properties. Their position within the broader fatty acid spectrum makes them particularly valuable for both metabolic research and industrial applications.

Chemical Properties and Physical Characteristics

Molecular Structure and Composition

Fatty acids, C6-12 share a common structural motif consisting of a hydrocarbon chain terminated by a carboxyl group, giving them their acidic properties. The most abundant components in commercial C6-12 fatty acid mixtures are typically octanoic acid (C8) and decanoic acid (C10), though the exact composition varies depending on the source and production method.

Property	Value
Physical State	Liquid at room temperature (for C6-C9)
Color	Pale yellow
Odor	Rancid
Density	Approximately 0.921 g/cm³
Boiling Point	254.9°C at 760 mmHg
Flash Point	114.9°C
Solubility	Limited water solubility, increasing with shorter chain length

These physical characteristics facilitate their use in various applications while necessitating specific handling protocols for industrial processing.

Sources and Production Methods

Natural Sources

Medium-chain fatty acids in the C6-12 range occur naturally in various biological materials. The primary commercial sources include:

• Coconut oil - Particularly rich in lauric acid (C12)

• Palm kernel oil - Contains significant proportions of C8-C12 fatty acids

• Milk and dairy products - Contain varied amounts of MCFAs

• Bacterial fermentation products - Emerging as sustainable sources

Sustainable Production Approaches

Given the environmental challenges associated with traditional sources, researchers are developing innovative biological approaches to produce C6-12 fatty acids sustainably:

• Precision fermentation - Utilizing engineered microorganisms to produce specific fatty acids

• Open-culture fermentation - Leveraging mixed microbial consortia to convert waste streams

• Microbial chain-elongation (CE) - A maturing fermentation platform that converts short-chain fatty acids to medium-chain variants

These emerging processes offer the advantage of utilizing low-value substrates (e.g., methanol, ethanol, lactate) or organic waste streams as feedstock, thereby reducing ecological impacts while maintaining product quality.

Metabolism and Biological Significance

Metabolic Effects

The metabolic profile of C6-12 fatty acids yields significant physiological effects:

• Enhanced energy production - They provide reducing equivalents to the respiratory chain while partially decreasing the efficacy of oxidative ATP synthesis.

• Modulation of carbohydrate and lipid metabolism - MCFAs inhibit glycolysis while stimulating lipogenesis or gluconeogenesis.

• Improved intestinal mucosal structure - Regular consumption may enhance intestinal epithelial integrity.

• Antimicrobial activity - These fatty acids demonstrate potent antibacterial properties through their ability to penetrate bacterial membranes and disrupt cellular structures.

These biological effects underpin many of the therapeutic and nutritional applications of C6-12 fatty acids in clinical and agricultural settings.

Current Research Trends and Future Prospects

Emerging Research Areas

Contemporary research on fatty acids, C6-12 focuses on several promising directions:

• Optimization of microbial production systems - Enhancing yield and selectivity in fermentation processes

• Novel applications in sustainable agriculture - Developing targeted formulations for crop protection

• Specialized nutritional applications - Fine-tuning MCFAs for specific clinical conditions

• Antimicrobial resistance countermeasures - Exploring synergistic effects with conventional antibiotics